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Abstract

Tnik-IN-1 is a potent inhibitor of Traf2 and Nck-interacting kinase (TNIK), a serine/threonine
kinase integral to the canonical Wnt signaling pathway. By targeting TNIK, Tnik-IN-1 presents a
compelling molecular tool for investigating Wnt-driven cellular processes and holds potential as
a therapeutic lead, particularly in oncology. This document provides a comprehensive technical
overview of Tnik-IN-1, including its chemical structure, physicochemical properties, mechanism
of action, and detailed experimental protocols for its characterization.

Chemical Structure and Properties

Tnik-IN-1 is a small molecule inhibitor with the JIUPAC name 5-[(4-acetamidobenzoyl)amino]-2-
anilino-1,3-thiazole-4-carboxamide. Its chemical and physical properties are summarized in the
table below.
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Property Value Source
5-{(4-
acetamidobenzoyl)amino]-2-

IUPAC Name PubChem

anilino-1,3-thiazole-4-

carboxamide

Molecular Formula C19H17Ns03S [1]

Molecular Weight 395.43 g/mol [1]

CAS Number 933886-36-3 MedChemExpress
Appearance Solid powder

- Soluble in DMSO (e.g., 10
Solubility M) MedChemExpress
m

in vitro ICso (TNIK) 65 nM [2][3]

Mechanism of Action: Inhibition of the Wnt
Signaling Pathway

Tnik-IN-1 exerts its biological effects through the specific inhibition of TNIK, a key downstream
component of the canonical Wnt signaling pathway. In this pathway, the stabilization of (3-
catenin leads to its translocation to the nucleus, where it forms a complex with T-cell
factor/lymphoid enhancer-factor (TCF/LEF) transcription factors to drive the expression of
target genes involved in cell proliferation, differentiation, and survival.

TNIK is a crucial coactivator in this process. It is recruited to the 3-catenin/TCF4 transcriptional
complex and directly phosphorylates TCF4. This phosphorylation event is essential for the full
transcriptional activation of Wnt target genes. Tnik-IN-1, by inhibiting the kinase activity of
TNIK, prevents the phosphorylation of TCF4, thereby downregulating the expression of Wnt
target genes and inhibiting the growth of Wnt-dependent cancer cells.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://bpsbioscience.com/media/wysiwyg/Kinases/82597.pdf
https://bpsbioscience.com/media/wysiwyg/Kinases/82597.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10329100/
https://www.medchemexpress.com/tnik-in-1.html
https://www.benchchem.com/product/b1681324/docs?utm_src=pdf-body#tnik-in-1-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1681324/docs?utm_src=pdf-body#tnik-in-1-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Whnt Ligand

:

Frizzled/LRP5/6
Receptor Complex

'

Dishevelled (Dvl)

[nhibits

Destruction Complex
(APC, Axin, GSK3p, CK1)

1
1
| Phosphorylates for -
1

Pegradation (Wnt OFF) nhibits

Forms complex

in nucleus (Wnt ON) F%ecru]lted to complex  Phosphorylates

---—----

Proteasomal
Degradation

Phosphorylated TCF4

Bilnds to DNA Activates

Wnt Target Gen>
Transcription

:

Cell Proliferatio
& Survival

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1681324/docs?utm_src=pdf-body-img#tnik-in-1-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Figure 1: Tnik-IN-1 inhibits the Wnt signaling pathway by blocking TNIK-mediated
phosphorylation of TCF4.

Synthesis

While a detailed, step-by-step synthesis protocol for Tnik-IN-1 is not publicly available in the
reviewed literature, the general synthesis of 2-amino-thiazole-5-carboxamides is well-
documented. A plausible synthetic route would likely involve the Hantzsch thiazole synthesis,
followed by amide bond formation. A generalized workflow is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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